Cas no 836618-94-1 (3-Quinolinecarboxamide,7-(cyclohexylamino)-6-fluoro-1,4-dihydro-N-(3-hydroxypropyl)-4-oxo-1-[(3R)-tetrahydro-3-furanyl]-)

3-Quinolinecarboxamide,7-(cyclohexylamino)-6-fluoro-1,4-dihydro-N-(3-hydroxypropyl)-4-oxo-1-[(3R)-tetrahydro-3-furanyl]- structure
836618-94-1 structure
Product name:3-Quinolinecarboxamide,7-(cyclohexylamino)-6-fluoro-1,4-dihydro-N-(3-hydroxypropyl)-4-oxo-1-[(3R)-tetrahydro-3-furanyl]-
CAS No:836618-94-1
MF:C23H30FN3O4
MW:431.500409603119
CID:1811206

3-Quinolinecarboxamide,7-(cyclohexylamino)-6-fluoro-1,4-dihydro-N-(3-hydroxypropyl)-4-oxo-1-[(3R)-tetrahydro-3-furanyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxamide,7-(cyclohexylamino)-6-fluoro-1,4-dihydro-N-(3-hydroxypropyl)-4-oxo-1-[(3R)-tetrahydro-3-furanyl]-
    • 3-Quinolinecarboxamide, 7-(cyclohexylamino)-6-fluoro-1,4-dihydro-N-(3-hydroxypropyl)-4-oxo-1-[(3R)-tetrahydro-3-furanyl]-
    • Inchi: 1S/C23H30FN3O4/c24-19-11-17-21(12-20(19)26-15-5-2-1-3-6-15)27(16-7-10-31-14-16)13-18(22(17)29)23(30)25-8-4-9-28/h11-13,15-16,26,28H,1-10,14H2,(H,25,30)/t16-/m1/s1
    • InChI Key: CEFXKSRNZXQKHL-MRXNPFEDSA-N
    • SMILES: N1([C@@H]2CCOC2)C2=C(C=C(F)C(NC3CCCCC3)=C2)C(=O)C(C(NCCCO)=O)=C1

Experimental Properties

  • Density: 1.326±0.06 g/cm3(Predicted)
  • Boiling Point: 699.1±55.0 °C(Predicted)
  • pka: 11.78±0.20(Predicted)

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